10.1039/C2NJ21011H | Electropolymerization of chiral chromium–salen complexes: new materials for heterogeneous asymmetric catalysis

Electropolymerization of chiral chromium–salen complexes: new materials for heterogeneous asymmetric catalysis

New Journal of Chemistry Pub Date: 2012-04-05 DOI: 10.1039/C2NJ21011H

Abstract

Electrochemical oxidation is described as a very efficient polymerization procedure for the heterogenization of metallic chiral catalysts. From chromium chiral complexes based on salen–thiophene ligands, this methodology provided an efficient access to various polymers. Recovered as insoluble powders, these materials were tested in different enantioselective heterogeneous catalytic reactions. Structural modifications were introduced on the salen core in order to evaluate their influence on redox polymer properties and on the enantioselectivity of the catalysis. Electrochemical experiments showed the particular stability of these deposited materials at the electrode surface and SEM analyses suggested the influence of the electropolymerization conditions on their morphology.

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Electropolymerization of chiral chromium–salen complexes: new materials for heterogeneous asymmetric catalysis

Abstract

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Journal Name：New Journal of Chemistry

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